Cas no 2138213-56-4 (3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione)

• Product Name: 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione
• CAS No: 2138213-56-4
• MF: C₈H₁₃IN₄O₂S
• MW: 356.183892011642
• CID: 5905544
• PubChem ID: 165796282
• Update Time: 2025-11-01

3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-703853
• 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione
• 2138213-56-4

• Inchi： 1S/C8H13IN4O2S/c9-8-7(4-10)11-12-13(8)6-2-1-3-16(14,15)5-6/h6H,1-5,10H2
• InChI Key： VMXNKEZKPHIUIN-UHFFFAOYSA-N
• SMILES： IC1=C(CN)N=NN1C1CCCS(C1)(=O)=O

Computed Properties

• Exact Mass: 355.98039g/mol
• Monoisotopic Mass: 355.98039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione

Professional Introduction to Compound with CAS No. 2138213-56-4 and Product Name: 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione

The compound identified by the CAS number 2138213-56-4 and the product name 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an iodo-substituted triazole ring and a thiathiane moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The triazole core is particularly noteworthy for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of an aminomethyl group at the 4-position of the triazole ring introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This feature is particularly valuable in medicinal chemistry, where targeted modifications can enhance pharmacological potency and selectivity.

The thiathiane component in the molecular structure adds another layer of complexity and functionality. Thiathianes are sulfur-containing heterocycles that mimic thiazole derivatives but with distinct electronic and steric properties. This structural motif has been explored in various therapeutic contexts due to its ability to interact with biological targets in unique ways. The combination of a triazole ring and a thiathiane scaffold in this compound suggests potential applications in areas such as kinase inhibition and DNA intercalation.

Recent studies have highlighted the importance of iodo-substituted triazoles in medicinal chemistry. The iodine atom serves as a handle for further chemical transformations, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. These reactions are particularly valuable for generating libraries of compounds for high-throughput screening. The presence of an iodo group in this compound opens up numerous possibilities for structural diversification and optimization.

The synthesis of 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione involves multiple steps that require careful optimization to ensure high yield and purity. The initial step typically involves the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization with an aminomethyl group followed by iodination introduces the key pharmacophores. The thiathiane moiety is then incorporated through nucleophilic substitution or other suitable methods. Each step must be rigorously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

Biological evaluation of this compound has revealed promising preliminary results. In vitro assays have shown activity against several targets relevant to human diseases. For instance, the molecule exhibits inhibitory effects on certain kinases that are implicated in cancer progression. Additionally, it demonstrates interactions with bacterial enzymes involved in pathogenic processes. These findings underscore the potential of this compound as a lead structure for further development.

The structural features of 3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione make it an attractive candidate for exploration in drug discovery programs. The combination of a triazole ring, an aminomethyl group, an iodo substituent, and a thiathiane scaffold provides a rich framework for structural diversification. This allows medicinal chemists to systematically modify various parts of the molecule while retaining key pharmacological properties.

Advanced computational methods have been employed to study the interactions between this compound and biological targets. Molecular docking simulations have provided insights into how the molecule binds to its intended receptors or enzymes. These studies have helped identify key interactions that contribute to its biological activity and have guided subsequent modifications aimed at improving potency and selectivity.

The future development of this compound will likely involve both computational and experimental approaches. By integrating data from high-throughput screening with structural information obtained from computational modeling, researchers can design more effective derivatives with enhanced therapeutic profiles. This interdisciplinary approach is essential for translating promising leads into viable drug candidates.

In conclusion,3-[4-(aminomethyl)-5-iodo-1H-1,2,3-triazol-1-yl]-1lambda6-thiane-1,1-dione (CAS No. 2138213-56-4) represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable scaffold for further research and development. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a crucial role in advancing therapeutic strategies across various disease areas.